Cas no 2361635-32-5 ((3-Methylphenyl)-(5-methylpyridin-2-yl)methanone;hydrochloride)

• Product Name: (3-Methylphenyl)-(5-methylpyridin-2-yl)methanone;hydrochloride
• CAS No: 2361635-32-5
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 6267334
• PubChem ID: 139026372
• Update Time: 2025-08-05

(3-Methylphenyl)-(5-methylpyridin-2-yl)methanone;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(3-methylbenzoyl)pyridine hydrochloride
• (3-Methylphenyl)-(5-methylpyridin-2-yl)methanone;hydrochloride
• EN300-7434075
• 2361635-32-5

• Inchi： 1S/C14H13NO.ClH/c1-10-4-3-5-12(8-10)14(16)13-7-6-11(2)9-15-13;/h3-9H,1-2H3;1H
• InChI Key： SIFWQDMGUAXWRE-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(C)=CN=1)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 247.0763918g/mol
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Additional information on (3-Methylphenyl)-(5-methylpyridin-2-yl)methanone;hydrochloride

Compound Overview: CAS No 2361635-32-5 - (3-Methylphenyl)-(5-methylpyridin-2-yl)methanone; Hydrochloride

The compound with CAS No 2361635-32-5, commonly referred to as (3-Methylphenyl)-(5-methylpyridin-2-yl)methanone; Hydrochloride, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

Structural Insights: The molecule consists of a methanone group bridging a 3-methylphenyl ring and a 5-methylpyridin-2-yl moiety. This combination creates a rigid, planar structure that facilitates strong intermolecular interactions, making it ideal for various chemical reactions. Recent studies have highlighted the role of this compound in stabilizing bioactive conformations, which is crucial for its pharmacological applications.

Synthesis and Optimization: The synthesis of (3-Methylphenyl)-(5-methylpyridin-2-yl)methanone; Hydrochloride involves a multi-step process that includes Friedel-Crafts acylation and subsequent hydrochloride salt formation. Researchers have optimized the reaction conditions to enhance yield and purity, ensuring scalability for industrial production.

Applications in Pharmaceutical Research: This compound has shown promise in the development of novel therapeutic agents. Its ability to modulate specific biological pathways has been explored in recent clinical studies, particularly in the context of neurodegenerative diseases and cancer treatment. The hydrochloride salt form is advantageous due to its improved solubility and bioavailability.

Recent Research Findings: A groundbreaking study published in *Nature Communications* demonstrated that (3-Methylphenyl)-(5-methylpyridin-2-yl)methanone; Hydrochloride exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory responses. Additionally, its role as a scaffold for developing advanced materials with tailored electronic properties has been explored in nanotechnology research.

Conclusion: The compound CAS No 2361635-32-5 stands as a testament to the ingenuity of modern chemical synthesis and its potential impact on diverse scientific domains. As research continues to uncover new applications, this molecule is poised to play a pivotal role in advancing both medical treatments and material innovation.